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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for N,N-Dimethyltetradecylamine (CAS No. 112-75-4). The information is
compiled from various safety data sheets and regulatory assessments to ensure a thorough
understanding for professionals in research and development.

Chemical Identification and Properties

N,N-Dimethyltetradecylamine, also known as Dimethyl Myristamine, is a tertiary aliphatic
amine. It serves as an intermediate in the synthesis of surfactants and other chemical
compounds. Its physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of N,N-Dimethyltetradecylamine
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Property Value

Molecular Formula C16H35N

Molecular Weight 241.46 g/mol

Appearance Colorless to light yellow liquid with a fishy
odor[1]

CAS Number 112-75-4

Density 0.795 g/mL at 20 °C

Melting Point -3°C

Boiling Point 148 °C at 2 mmHg

Flash Point 131 °C - 151 °C (closed cup)[2][3]

Vapor Pressure

0.02 - 9.4 Pa at 20-50 °C[2]

Water Solubility

Limited data available; tertiary amines with long

alkyl chains generally have low water solubility.

Log Kow (Octanol-Water Partition Coefficient)

6.9 (estimated)[1]

Hazard Identification and Classification

N,N-Dimethyltetradecylamine is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

its corrosive and irritant nature, acute oral toxicity, and aquatic toxicity.

Table 2: GHS Hazard Classification for N,N-Dimethyltetradecylamine
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Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed[1]

Skin Corrosion/Irritation

Category 1B/1C or 2

H314: Causes severe skin
burns and eye damage[1][4] or

H315: Causes skin irritation

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
Irritation damage[1][4]
Hazardous to the Aquatic H400: Very toxic to aquatic
i Category 1 ]
Environment, Acute life[1]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects[1]

Note: The classification for skin corrosion/irritation can vary between suppliers, with some

classifying it as causing severe burns (Category 1) and others as causing irritation (Category

2). Users should always refer to the specific SDS provided with their product.

Toxicological Information

The toxicological profile of N,N-Dimethyltetradecylamine indicates moderate acute oral

toxicity and the potential for severe skin and eye damage.

Table 3: Summary of Toxicological Data
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Endpoint Species Route Value Classification
Category 4
Acute Oral 624 - 2116 ,
o Rat Oral (Harmful if
Toxicity (LD50) mg/kg bw
swallowed)
Category 4
Rat (female) Oral 1320 mg/kg (Harmful if
swallowed)

Acute Dermal

o Rat Dermal > 2000 mg/kg bw  Not Classified
Toxicity (LD50)
Skin Causes severe
Corrosion/Irritatio ~ Not specified Dermal burns or Category 1 or 2
n irritation[1]
Serious Eye N Causes serious

Not specified Ocular Category 1

Damage eye damage|[1]

Experimental Protocols

While the full, detailed experimental reports for the toxicological endpoints listed above are not
publicly available, the studies were conducted to meet regulatory requirements. Therefore, they
would have followed internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD).

¢ Acute Oral Toxicity (OECD Guideline 401/420/423). These studies typically involve the
administration of the substance to fasted animals (commonly rats) at various dose levels.
The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.
The LD50, the dose estimated to cause mortality in 50% of the test animals, is then
calculated. Observations include changes in body weight, clinical signs of toxicity (e.g.,
lethargy, diarrhea, ataxia), and gross necropsy findings.

o Acute Dermal Toxicity (OECD Guideline 402): This test involves applying the substance to a
shaved area of the skin of animals (e.g., rats or rabbits) for 24 hours. The animals are then
observed for signs of toxicity and mortality over a 14-day period.
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+ Dermal and Eye Irritation/Corrosion (OECD Guidelines 404 and 405): For these tests, the
substance is applied to the skin or into the eye of an animal (typically a rabbit). The sites are
then observed at specific intervals to evaluate the extent of irritation or corrosion, such as

redness, swelling, and opacity.

Handling Precautions and Exposure Controls

Safe handling of N,N-Dimethyltetradecylamine requires a combination of engineering
controls, administrative controls, and personal protective equipment (PPE) to minimize

exposure.

q—lierarchy of Controls for N,N-Dimethyltetradecylamine\

Elimination

(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Chemical Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training, Restricted Access)

Personal Protective Equipment (PPE)
(Last line of defense)

Click to download full resolution via product page
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Caption: Hierarchy of controls for safe handling.

Engineering Controls

o Work in a well-ventilated area.[5]

e Use a chemical fume hood for procedures that may generate vapors or aerosols.[6]

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment

Body Part

Protection

Standard

Eyes/Face

Safety goggles with side-
shields or a face shield.

NIOSH (US) or EN 166 (EU)

Hands

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene).
Check manufacturer's

breakthrough times.

EN 374

Skin/Body

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities or splash
potential, a chemical-resistant
apron or suit may be

necessary.

Respiratory

Not typically required with

adequate engineering controls.

If ventilation is insufficient or in
case of spills, use a respirator
with an appropriate organic
vapor cartridge (e.g., type
ABEK).

NIOSH (US) or CEN (EU)
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Handling and Storage

+ Avoid contact with skin, eyes, and clothing.[7][8]

¢ Do not breathe vapor or mist.[6]

e Wash hands thoroughly after handling.

* Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

+ Store away from incompatible materials such as strong oxidizing agents, strong acids, and
copper.[6]

+ Ground and bond containers when transferring material to prevent static discharge.[8]

First Aid and Emergency Procedures

Immediate action is critical in case of accidental exposure.

Emergency Response Workflow

Do NOT induce vomiting.
Rinse mouth with water.

| Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses. Continue rinsing.

Eye Contact

Seek Immediate
Medical Attention

Accidental Exposure
Occurs

Immediately remove contaminated clothing.

Shiin Gl Flush skin with plenty of water/shower.

Move to fresh air.
If not breathing, give artificial respiration.

| Inhalation

Click to download full resolution via product page
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Caption: First aid response to accidental exposure.

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water and soap for at least 15 minutes. Seek immediate medical attention, especially if burns
or irritation develop.[4]

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give
them a small amount of water to drink. Never give anything by mouth to an unconscious
person. Call a poison center or doctor immediately.[4]

Fire and Spillage

» Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]
Vapors are heavier than air and may form explosive mixtures with air upon intense heating.
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

o Spill Response: Evacuate personnel. Ensure adequate ventilation. Remove all sources of
ignition. Wear appropriate PPE. Absorb the spill with inert material (e.g., sand, vermiculite)
and place it in a suitable, closed container for disposal. Prevent the spill from entering drains
or waterways, as the material is very toxic to aquatic life.[5][9]

Disposal Considerations

Dispose of N,N-Dimethyltetradecylamine and its containers in accordance with local, state,
and federal regulations. This material should be treated as hazardous waste. Do not allow it to
enter the environment.[5]

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal safety data sheet (SDS) or professional safety training. Always
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consult the specific SDS provided by the manufacturer and follow all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b030355#n-n-dimethyltetradecylamine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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